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Compound of Interest

Compound Name: Z-Val-Val-Arg-AMC

Cat. No.: B053991

Technical Support Center: Z-Val-Val-Arg-AMC

Welcome to the technical support center for Z-Val-Val-Arg-AMC. This guide provides detailed
instructions and troubleshooting advice for the proper handling and dissolution of Z-Val-Val-
Arg-AMC for use in your research.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for dissolving Z-Val-Val-Arg-AMC?

Al: The recommended solvent for preparing a stock solution of Z-Val-Val-Arg-AMC is high-
purity, anhydrous dimethyl sulfoxide (DMSO).[1][2]

Q2: What is a typical concentration for a Z-Val-Val-Arg-AMC stock solution?

A2: While the maximum solubility is not always provided, a common starting concentration for
similar peptide-AMC substrates is in the range of 10-100 mM in DMSO. For a related
compound, Z-Arg-Arg-AMC, a stock solution of 100 mM in anhydrous DMSO is used.[3] We
recommend preparing a 10 mM stock solution as a starting point.

Q3: How should | store the solid Z-Val-Val-Arg-AMC and the stock solution?

A3: The solid, lyophilized Z-Val-Val-Arg-AMC should be stored at -20°C.[1][4] The stock
solution in DMSO should be aliquoted into single-use volumes and stored at -20°C for short-
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term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5][6] Avoid
repeated freeze-thaw cycles.

Q4: | am having trouble dissolving the peptide, what should | do?

A4: If you encounter difficulties in dissolving Z-Val-Val-Arg-AMC, please refer to our
troubleshooting guide below. Common solutions include ensuring the DMSO is anhydrous,
vortexing, gentle warming, and sonication.[5]

Product Information and Data

The following table summarizes key quantitative data for Z-Val-Val-Arg-AMC.

Property Value

Molecular Weight 663.76 g/mol [4][7][8]

Recommended Solvent Dimethyl Sulfoxide (DMSO)[1][2]
Recommended Stock Conc. 10 mM (starting concentration)

Storage (Solid) -20°C[1][4]

Storage (Solution) -20°C (1 month) or -80°C (6 months)[5][6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Z-Val-Val-Arg-AMC.

Materials:

Z-Val-Val-Arg-AMC (solid)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile tips
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e \ortex mixer
o Optional: Water bath or heat block, sonicator
Procedure:

Equilibrate: Allow the vial of solid Z-Val-Val-Arg-AMC to warm to room temperature before
opening to prevent condensation.

Weigh: Accurately weigh the desired amount of the peptide. For example, to prepare 1 mL of
a 10 mM stock solution, you will need 6.64 mg of Z-Val-Val-Arg-AMC (Molecular Weight:
663.76 g/mol ).

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the
peptide.

Dissolve:

o Vortex the solution for 1-2 minutes to aid dissolution.

o If the peptide does not fully dissolve, you can try the following:
» Gentle Warming: Briefly warm the solution at 37°C.

= Sonication: Place the vial in a sonicator bath for short intervals until the solution is clear.

[5]

Aliquot: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in
microcentrifuge tubes. This will minimize contamination and degradation from repeated
freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.

Troubleshooting Guide

This section addresses common issues that may arise during the dissolution of Z-Val-Val-Arg-
AMC.
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Start Dissolution Steps
Start with solid Z-Val-Val-Arg-AMC Add anhydrous DMSO »| Vortex tt ghly

Troubleshooting

Persistent Issues Use fresh, anhydrous DMSO
Sonicate in short bursts
¥ >
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Is the peptide fully dissolved? S
Warm gently to 37°C
Finish

|
1

Yes ey Still not dissolved? Contact Technical Support.

> Solution is clear. Aliquot and store.

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Z-Val-Val-Arg-AMC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to dissolve Z-Val-Val-Arg-AMC for stock solution].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053991#how-to-dissolve-z-val-val-arg-amc-for-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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